Cas no 71172-98-0 (heptyl thiophene-2-carboxylate)

• Product name: heptyl thiophene-2-carboxylate
• CAS No: 71172-98-0
• MF: C₁₂H₁₈O₂S
• MW: 226.33512
• CID: 1748852
• PubChem ID: 574115

heptyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• heptyl thiophene-2-carboxylate
• 2-thiophenecarboxylic acid, heptyl ester
• Heptyl 2-thiophenecarboxylate
• 71172-98-0
• GHJPQRYSNYFFLJ-UHFFFAOYSA-N
• DTXSID601031975
• Heptyl 2-thiophenecarboxylate #

• Inchi： InChI=1S/C12H18O2S/c1-2-3-4-5-6-9-14-12(13)11-8-7-10-15-11/h7-8,10H,2-6,9H2,1H3
• InChI Key： GHJPQRYSNYFFLJ-UHFFFAOYSA-N
• SMILES： CCCCCCCOC(=O)C1=CC=CS1

Computed Properties

• Exact Mass: 226.10284
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 26.3